Cas no 1092352-47-0 (Methyl 2-8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridin-2-ylacetate)

• Product Name: Methyl 2-8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridin-2-ylacetate
• CAS No: 1092352-47-0
• MF: C₁₁H₈F₃IN₂O₂
• MW: 384.093105316162
• MDL: MFCD11553037
• CID: 4570996
• Update Time: 2025-05-19

Methyl 2-8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[8-iodo-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetate
• Methyl 2-8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridin-2-ylacetate

• MDL： MFCD11553037
• Inchi： 1S/C11H8F3IN2O2/c1-19-9(18)3-7-5-17-4-6(11(12,13)14)2-8(15)10(17)16-7/h2,4-5H,3H2,1H3
• InChI Key： HRHUMTJCPYZLKV-UHFFFAOYSA-N
• SMILES： C12=NC(CC(OC)=O)=CN1C=C(C(F)(F)F)C=C2I

Computed Properties

• Exact Mass: 383.958
• Monoisotopic Mass: 383.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6A^2

Experimental Properties

• Melting Point: 126°

Methyl 2-8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridin-2-ylacetate Security Information

• HazardClass：IRRITANT

Additional information on Methyl 2-8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridin-2-ylacetate

Comprehensive Overview of Methyl 2-8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridin-2-ylacetate (CAS No. 1092352-47-0)

The compound Methyl 2-8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridin-2-ylacetate (CAS No. 1092352-47-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-a]pyridine core and trifluoromethyl group, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds with enhanced pharmacokinetic properties.

In recent years, the imidazo[1,2-a]pyridine scaffold has emerged as a "privileged structure" in medicinal chemistry due to its versatility in targeting various biological pathways. The incorporation of an iodo substituent at the 8-position and a trifluoromethyl group at the 6-position further enhances the compound's reactivity and binding affinity. This aligns with the growing trend of halogenated heterocycles in the development of kinase inhibitors and antiviral agents, addressing current challenges in treating resistant infections and chronic diseases.

From a synthetic chemistry perspective, Methyl 2-8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridin-2-ylacetate serves as a critical building block for cross-coupling reactions, particularly in palladium-catalyzed transformations like Suzuki-Miyaura and Buchwald-Hartwig couplings. Its ester functional group offers additional flexibility for further derivatization, making it a favorite among chemists working on structure-activity relationship (SAR) studies. These attributes have positioned it as a key player in the design of next-generation small-molecule therapeutics.

The compound's relevance extends to material science, where fluorinated imidazo[1,2-a]pyridines are investigated for their optical and electronic properties. With the surge in demand for organic light-emitting diodes (OLEDs) and photovoltaic materials, researchers are exploring how the trifluoromethyl moiety influences charge transport and luminescence efficiency. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Quality control and analytical characterization of CAS No. 1092352-47-0 are critical for ensuring reproducibility in research. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These protocols align with Good Laboratory Practice (GLP) standards, which are increasingly emphasized in academic and industrial settings.

Environmental and safety considerations for handling Methyl 2-8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridin-2-ylacetate follow standard laboratory precautions. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment (PPE) are recommended due to its fine particulate nature. Such precautions resonate with the broader scientific community's focus on green chemistry principles and sustainable research practices.

In conclusion, Methyl 2-8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridin-2-ylacetate represents a multifaceted tool for innovation across chemistry-driven disciplines. Its structural complexity and functional diversity cater to pressing needs in drug development, materials engineering, and catalytic science. As research into heterocyclic compounds intensifies, this compound is poised to remain at the forefront of scientific exploration.